4-(2,5-dioxopyrrolidin-1-yl)-N-(2-(furan-3-yl)-2-thiomorpholinoethyl)benzenesulfonamide

• IUPAC Name: 4-(2,5-dioxopyrrolidin-1-yl)-N-[2-(furan-3-yl)-2-thiomorpholin-4-ylethyl]benzenesulfonamide
• InChI: InChI=1S/C20H23N3O5S2/c24-19-5-6-20(25)23(19)16-1-3-17(4-2-16)30(26,27)21-13-18(15-7-10-28-14-15)22-8-11-29-12-9-22/h1-4,7,10,14,18,21H,5-6,8-9,11-13H2
• InChI Key: XYSICPIAKUAUII-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(C1=O)C2=CC=C(C=C2)S(=O)(=O)NCC(C3=COC=C3)N4CCSCC4
• Molecular Formula: C20H23N3O5S2
• Molecular Weight: 449.5 g/mol
• CAS No.: 2034398-03-1

Description

4-(2,5-dioxopyrrolidin-1-yl)-N-(2-(furan-3-yl)-2-thiomorpholinoethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H23N3O5S2 and its molecular weight is 449.54. The purity is usually 95%.
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Scientific Research Applications

Synthesis of New Derivatives

Research has explored the synthesis of new chemical derivatives incorporating benzenesulfonamide. One study involved the synthesis of azole, pyrimidine, pyran, and benzo/naphtho(b)furan derivatives incorporating thiazolo(3,2-a)benzimidazole moiety. This research highlights the utility of related compounds as versatile building blocks for creating a diverse range of chemical structures (Farag et al., 2011).

Microwave-Assisted Synthesis for Anticancer Activity

Another study focused on microwave-assisted synthesis of benzenesulfonohydrazide and benzenesulfonamide cyclic imide hybrid molecules, evaluating their potential for anticancer activity. This indicates the relevance of benzenesulfonamide derivatives in developing therapeutic agents (Kumar et al., 2015).

Photodynamic Therapy Applications

The synthesis and characterization of zinc phthalocyanine with benzenesulfonamide derivative groups containing Schiff base have been studied for their potential in photodynamic therapy, particularly for cancer treatment. These compounds exhibit good fluorescence properties and high singlet oxygen quantum yield, making them suitable as Type II photosensitizers (Pişkin et al., 2020).

Synthesis of Sulfonamide Moiety for Biological Screening

A study on the synthesis, characterization, and biological screening of derivatives containing the sulfonamide moiety has been conducted. This research is significant for understanding the antimicrobial activity of these compounds, indicating their potential in developing new antimicrobial agents (El-Gaby et al., 2018).